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Compound of Interest

Compound Name: 3-Butylthiolane

Cat. No.: B8702749 Get Quote

For immediate reference, this guide provides essential safety and logistical information for the

proper disposal of 3-butylthiolane, ensuring the safety of laboratory personnel and the

protection of the environment. Researchers, scientists, and drug development professionals

should adhere to these procedures to minimize risks associated with this chemical.

I. Understanding the Hazards
3-Butylthiolane is a combustible liquid that is harmful if swallowed and can cause skin and

serious eye irritation. It may also trigger an allergic skin reaction and is toxic to aquatic life with

long-lasting effects. Awareness of these hazards is the first step in safe handling and disposal.

II. Quantitative Data Summary
For quick reference, the key physical and chemical properties of 3-butylthiolane are

summarized in the table below.

Property Value Method

Melting Point -15 °C (5 °F) lit.

Boiling Point 188 °C (370 °F) lit.

Density 1.057 g/mL at 20 °C (68 °F) lit.

Partition Coefficient (log Pow) 2.9 OECD Test Guideline 117
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Table 1: Physical and chemical properties of 3-Butylthiolane.

III. Personal Protective Equipment (PPE)
Before handling 3-butylthiolane for any purpose, including disposal, it is imperative to be

equipped with the appropriate personal protective equipment.

Gloves: Handle with gloves that have been inspected prior to use.

Eye Protection: Wear chemical safety goggles or a face shield.[1]

Lab Coat: A standard lab coat should be worn.

Ventilation: Ensure adequate ventilation, such as working in a fume hood.[1]

IV. Step-by-Step Disposal Protocol
The following protocol outlines the procedural steps for the safe disposal of 3-butylthiolane.

This process is designed to prevent environmental contamination and ensure personnel safety.

1. Waste Collection:

Segregation: Collect waste 3-butylthiolane in a dedicated, properly labeled, and sealed

container. Do not mix with other waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.

Container Integrity: Ensure the waste container is chemically resistant and in good condition

to prevent leaks.

2. Spill Management:

In the event of a spill, follow these steps immediately:

Evacuate: If the spill is large, evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.

Containment: Cover drains to prevent the chemical from entering the sewer system.
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Absorption: Use an inert absorbent material, such as sand, silica gel, or a universal binder, to

soak up the spill.[1][2]

Collection: Carefully collect the absorbent material and place it in a suitable, closed container

for disposal.[1][2]

3. Final Disposal:

Approved Facility: Dispose of the waste container through an approved waste disposal plant.

[1] Contact your institution's EHS office to arrange for pickup and disposal.

Environmental Precaution: Do not allow the product to enter drains or surface water.

V. Emergency Procedures
In case of accidental exposure, follow these first-aid measures:

Skin Contact: Immediately take off all contaminated clothing. Rinse the affected skin with

plenty of water.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.[1]

If Swallowed: Do NOT induce vomiting. Immediately make the victim drink water (two

glasses at most) and consult a physician.
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Figure 1: Workflow for the proper disposal of 3-Butylthiolane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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